Cas no 66621-75-8 (2-Pyrimidineacetic acid, 4-methyl-, methyl ester)
66621-75-8 structure
Product Name:2-Pyrimidineacetic acid, 4-methyl-, methyl ester
CAS No:66621-75-8
MF:C8H10N2O2
MW:166.177201747894
CID:2118621
Update Time:2023-08-04
2-Pyrimidineacetic acid, 4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-2-Pyrimidineacetic acid methyl ester
- 2-Pyrimidineacetic acid, 4-methyl-, methyl ester
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- Inchi: 1S/C8H10N2O2/c1-6-3-4-9-7(10-6)5-8(11)12-2/h3-4H,5H2,1-2H3
- InChI Key: HDGASKZYPAQNTF-UHFFFAOYSA-N
- SMILES: O(C)C(CC1N=CC=C(C)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Topological Polar Surface Area: 52.1
2-Pyrimidineacetic acid, 4-methyl-, methyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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